4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione

• IUPAC Name: 4-amino-3,5-diphenyl-1,3-thiazole-2-thione
• InChI: InChI=1S/C15H12N2S2/c16-14-13(11-7-3-1-4-8-11)19-15(18)17(14)12-9-5-2-6-10-12/h1-10H,16H2
• InChI Key: CNKXINZFGAOICQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N(C(=S)S2)C3=CC=CC=C3)N
• Molecular Formula: C15H12N2S2
• DSSTOX Substance ID: DTXSID501271067
• Molecular Weight: 284.4 g/mol
• CAS RN: 38187-11-0

Description

4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione, also known as ADTT, is a heterocyclic organic compound that has shown promising results in scientific research. ADTT is a thiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione is not fully understood. However, studies have shown that the compound exhibits its pharmacological activities by interacting with various cellular targets. 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. The compound has also been found to inhibit the growth of bacteria by disrupting the bacterial cell wall. 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has been found to exhibit antioxidant and anti-inflammatory activities by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has been found to exhibit various biochemical and physiological effects. The compound has been found to inhibit the activity of enzymes such as tyrosinase, which is involved in the production of melanin. 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has also been found to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine. The compound has been found to exhibit antidiabetic activity by reducing blood glucose levels. 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has also been found to exhibit neuroprotective activity by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has several advantages for lab experiments. The compound is easy to synthesize and can be obtained in high yield and purity. 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has also been found to exhibit low toxicity towards normal cells, making it a potential candidate for the development of anticancer drugs. However, 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has some limitations for lab experiments. The compound has poor solubility in water, making it difficult to dissolve in biological fluids. 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione also exhibits low stability in the presence of light and air, making it difficult to store for long periods.

Future Directions

There are several future directions for the study of 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione. The compound has shown promising results in the treatment of cancer, antimicrobial infections, and neurodegenerative diseases. Therefore, further studies are needed to explore the potential of 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione as a drug candidate for these diseases. The compound has also been found to exhibit fluorescent properties, making it a potential candidate for the development of biosensors for the detection of metal ions in biological samples. Therefore, further studies are needed to explore the potential of 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione as a fluorescent probe.

Synthesis Methods

4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione can be synthesized using various methods such as the Gewald reaction, the Biginelli reaction, and the Hantzsch reaction. The Gewald reaction involves the reaction of 2-cyanothioacetamide with α-halo ketones in the presence of a base. The Biginelli reaction involves the reaction of aldehydes, β-ketoesters, and urea in the presence of a catalyst. The Hantzsch reaction involves the reaction of α-halo ketones, aldehydes, and thiourea in the presence of a base. These methods have been used to synthesize 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione with high yield and purity.

Scientific Research Applications

4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has shown promising results in scientific research as it exhibits various pharmacological properties. It has been studied for its anticancer, antimicrobial, antioxidant, and anti-inflammatory activities. 4-Amino-3,5-diphenyl-1,3-thiazole-2(3H)-thione has also been studied for its potential as a fluorescent probe for the detection of metal ions. The compound has been found to selectively bind to copper ions and can be used for the detection of copper ions in biological samples.